Cas no 61603-69-8 (Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester)

Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester structure
61603-69-8 structure
Product Name:Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester
CAS No:61603-69-8
MF:C5H10O2S
MW:134.196700572968
CID:473124
PubChem ID:12292169
Update Time:2025-04-19

Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester
    • S-methyl 2-hydroxy-2-methylpropanethioate
    • DTXSID40485074
    • 61603-69-8
    • Inchi: 1S/C5H10O2S/c1-5(2,7)4(6)8-3/h7H,1-3H3
    • InChI Key: HRVRZADARGUTKY-UHFFFAOYSA-N
    • SMILES: S(C)C(C(C)(C)O)=O

Computed Properties

  • Exact Mass: 134.0402
  • Monoisotopic Mass: 134.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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